![molecular formula C6H12FNO2S B13648947 Cyclopropanepropanesulfonyl fluoride, gamma-amino- CAS No. 2169244-52-2](/img/structure/B13648947.png)
Cyclopropanepropanesulfonyl fluoride, gamma-amino-
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Overview
Description
Cyclopropanepropanesulfonyl fluoride, gamma-amino- is a unique compound characterized by its cyclopropane ring and sulfonyl fluoride group. This compound is of significant interest due to its potential applications in various fields, including organic synthesis, medicinal chemistry, and materials science. The presence of the cyclopropane ring imparts strain and reactivity, making it a versatile building block in chemical reactions.
Preparation Methods
Synthetic Routes and Reaction Conditions: One common method is the cyclopropanation of alkenes using diazomethane or other carbene precursors under catalytic conditions . The resulting cyclopropane can then be functionalized with a sulfonyl fluoride group through a reaction with sulfonyl chlorides in the presence of fluoride sources such as potassium fluoride (KF) or cesium fluoride (CsF) .
Industrial Production Methods: Industrial production of cyclopropanepropanesulfonyl fluoride, gamma-amino- may involve continuous flow processes to ensure efficient and scalable synthesis. The use of phase transfer catalysts and optimized reaction conditions can enhance the yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions: Cyclopropanepropanesulfonyl fluoride, gamma-amino- undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfonic acids or sulfonates under strong oxidizing conditions.
Reduction: Reduction reactions can convert the sulfonyl fluoride group to sulfonamides or thiols.
Substitution: Nucleophilic substitution reactions can replace the sulfonyl fluoride group with other functional groups, such as amines or alcohols.
Common Reagents and Conditions:
Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.
Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).
Substitution: Nucleophiles such as amines, alcohols, or thiols in the presence of a base like triethylamine (TEA).
Major Products:
Oxidation: Sulfonic acids or sulfonates.
Reduction: Sulfonamides or thiols.
Substitution: Amines, alcohols, or thiols.
Scientific Research Applications
Cyclopropanepropanesulfonyl fluoride, gamma-amino- has diverse applications in scientific research:
Comparison with Similar Compounds
Cyclopropanepropanesulfonyl fluoride, gamma-amino- can be compared with other sulfonyl fluoride-containing compounds, such as:
Amino-oxetanes: These compounds also contain sulfonyl fluoride groups and are used as bioisosteres for amides.
Fluorinated Amines: Compounds with fluorine atoms and amine groups, used in pharmaceuticals and materials science.
Uniqueness: Cyclopropanepropanesulfonyl fluoride, gamma-amino- is unique due to its combination of a strained cyclopropane ring and a reactive sulfonyl fluoride group, which imparts distinct reactivity and versatility in chemical synthesis .
Properties
2169244-52-2 | |
Molecular Formula |
C6H12FNO2S |
Molecular Weight |
181.23 g/mol |
IUPAC Name |
3-amino-3-cyclopropylpropane-1-sulfonyl fluoride |
InChI |
InChI=1S/C6H12FNO2S/c7-11(9,10)4-3-6(8)5-1-2-5/h5-6H,1-4,8H2 |
InChI Key |
IUJJCCPIXGLWRK-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1C(CCS(=O)(=O)F)N |
Origin of Product |
United States |
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